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Compound of Interest

Compound Name: Trityl triflate

CAS No.: 64821-69-8

Cat. No.: B2980889

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The triphenylmethyl (trityl) cation is a well-established, stable carbocation that serves as a

cornerstone in organic chemistry. Its utility spans from being a bulky protecting group in

oligonucleotide and peptide synthesis to acting as a potent Lewis acid catalyst and a hydride

abstraction reagent.[1][2][3] A thorough understanding of its spectroscopic properties is

paramount for its effective application and for monitoring reaction progress. This guide provides

a comprehensive overview of the spectroscopic techniques used to characterize the trityl

cation, complete with data summaries and experimental considerations.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a primary tool for identifying and quantifying the trityl cation, which is

intensely colored. The cation's yellow color in solution corresponds to strong absorptions in the

visible region.[4]

Key Spectroscopic Data:
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Solvent/Conditions λmax (nm)
Molar Extinction
Coefficient (ε,
M⁻¹cm⁻¹)

Reference

2% TFA in CHCl₃ 410, 435 45,000 [4]

Cyclohexane 400-450 Not specified [5]

Perfluorinated in

GaCl₃/SO₂ClF
497 Not specified

Perfluorinated in

"magic acid"
500 Not specified [6]

9Cl6F⁺ in GaCl₄⁻ 638 Not specified [7]

Experimental Protocol: Generation and UV-Vis Analysis of Trityl Cation

A common method for generating the trityl cation for spectroscopic analysis involves the acid-

catalyzed ionization of triphenylmethanol (trityl alcohol).[8]

Materials:

Triphenylmethanol (Trityl alcohol)

Chloroform (CHCl₃), spectroscopic grade

Trifluoroacetic acid (TFA)

Quartz cuvettes

UV-Vis spectrophotometer

Procedure:

Prepare a stock solution of triphenylmethanol in chloroform.

To generate the trityl cation, add a small percentage of trifluoroacetic acid (e.g., 2% v/v) to

the solution.[4]
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Immediately acquire the UV-Vis spectrum of the resulting yellow solution over a range of

300-600 nm.

Use the solvent mixture (e.g., 2% TFA in CHCl₃) as the blank for background correction.

Caption: Workflow for UV-Vis analysis of the trityl cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information about the trityl cation. Both ¹H and

¹³C NMR are employed to confirm its formation and study its electronic structure.

Key NMR Data:

Nucleus
Solvent/Count
erion

Chemical Shift
(δ, ppm)

Assignment Reference

¹³C SO₂/SbF₅ 210
C⁺ (central

carbon)
[9]

¹³C Zeolite HY 210
C⁺ (central

carbon)
[10]

¹³C F6Tr[Cl11] 208-210
C⁺ (central

carbon)
[11]

¹⁹F
Perfluorinated in

"magic acid"

-112.6, -127.7,

-154.3
p-F, o-F, m-F [6]

Experimental Protocol: ¹³C NMR of Trityl Cation in Superacid

The observation of the deshielded central carbon of the trityl cation often requires the use of

superacid media to ensure complete ionization and stability.

Materials:

¹³C-labeled triphenylmethyl chloride ((C₆H₅)₃¹³CCl)

Antimony pentafluoride (SbF₅)
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Sulfur dioxide (SO₂)

NMR tube rated for low temperatures

Procedure:

In a glovebox, carefully place the ¹³C-labeled triphenylmethyl chloride into a pre-dried NMR

tube.

Cool the NMR tube to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

Condense a known amount of sulfur dioxide into the NMR tube.

Slowly and carefully add a stoichiometric amount of antimony pentafluoride to the frozen

solution.

Seal the NMR tube and carefully transfer it to the NMR spectrometer, pre-cooled to the

desired acquisition temperature.

Acquire the ¹³C NMR spectrum. The peak for the central cationic carbon is expected at

approximately 210 ppm.[9]

¹³C-labeled Trityl Precursor

Ionization at low temp.

SO₂/SbF₅

¹³C NMR Acquisition

Spectrum with C⁺ peak at ~210 ppm
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Click to download full resolution via product page

Caption: Logical flow for ¹³C NMR characterization of the trityl cation.

Infrared (IR) Spectroscopy
IR spectroscopy is useful for confirming the formation of the trityl cation from its precursors,

such as trityl alcohol or trityl halides. The disappearance of characteristic precursor bands and

the appearance of new bands associated with the cation are monitored. For instance, when

generating the cation from trityl alcohol, the disappearance of the O-H stretching band is a key

indicator. A notable peak for the trityl cation can be observed around 1584 cm⁻¹.[12]

Experimental Protocol: In-situ IR Monitoring of Trityl Cation Formation

This protocol describes the formation of a trityl cation-based Lewis acid catalyst, monitored by

in-situ IR spectroscopy.[12]

Materials:

Trityl bromide

Dichloromethane (CH₂Cl₂)

Silver salt of a chiral phosphoric acid

FeBr₃

In-situ IR spectrometer

Procedure:

To a solution of FeBr₃ and the silver salt of the chiral phosphoric acid in dichloromethane,

add a solution of trityl bromide in dichloromethane.

Stir the reaction mixture at room temperature.

Monitor the reaction progress using an in-situ IR spectrometer.
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The formation of the trityl cation can be followed by the appearance of a characteristic

absorption band at approximately 1584 cm⁻¹.[12]

Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for the identification of the trityl cation. Due to its high

stability, the trityl cation often appears as a prominent peak in the mass spectra of trityl-

containing compounds, even under conditions where fragmentation is expected.[13] The exact

mass of the trityl cation is 243.117 Da.[14]

Key Mass Spectrometry Data:

Compound
Analyzed

Ionization
Method

m/z of Trityl
Cation

Significance Reference

Benzyl trityl ether Not specified 243
High intensity

fragment
[15]

DMTr-containing

compounds
LDI-TOF

303.139 (for

DMTr cation)

Characteristic

signal
[13]

Trityl-based

mass tags
LDI-TOF Varies with tag

High desorption

rate
[13]

Experimental Protocol: Mass Spectrometric Analysis

The following is a generalized procedure for analyzing a compound expected to produce the

trityl cation upon fragmentation.

Materials:

Trityl-containing analyte (e.g., benzyl trityl ether)

Appropriate solvent for dissolution and injection

Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/figure/Figure-S1-Representative-3D-stacking-plots-of-in-situ-IR-spectra-of-trityl-cation_fig1_333785052
https://www.glenresearch.com/reports/gr13-13
https://pubchem.ncbi.nlm.nih.gov/compound/Tritylium
https://www.benchchem.com/pdf/Spectroscopic_data_of_benzyl_trityl_ether_NMR_IR_MS.pdf
https://www.glenresearch.com/reports/gr13-13
https://www.glenresearch.com/reports/gr13-13
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2980889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a dilute solution of the analyte in a suitable solvent.

Introduce the sample into the mass spectrometer using an appropriate ionization technique

such as electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

Acquire the mass spectrum.

Analyze the spectrum for a peak corresponding to the mass-to-charge ratio (m/z) of the trityl

cation (243.117) or its derivatives.[14][15] The high stability of the trityl cation often results in

this being a base peak or a very intense signal.[13][16]

Trityl-Containing Compound

Ionization (e.g., ESI, MALDI)

Mass Analyzer

Detector

Mass Spectrum

Prominent Peak at m/z 243
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Caption: Experimental workflow for mass spectrometry of the trityl cation.

This guide provides a foundational understanding of the key spectroscopic techniques used to

characterize the trityl cation. The provided data and protocols serve as a starting point for

researchers working with this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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